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Compound of Interest

Compound Name: Tadalafil-13C,d3

Cat. No.: B15556182

An In-depth Technical Guide to the Physical and Chemical Characteristics of Tadalafil-13C,d3

This guide provides a comprehensive overview of the core physical and chemical properties,
mechanism of action, and analytical applications of Tadalafil-13C,d3. Designed for
researchers, scientists, and drug development professionals, this document details the
essential characteristics of this isotopically labeled compound, which is crucial for its use as an
internal standard in quantitative bioanalytical assays.

Core Physical and Chemical Characteristics

Tadalafil-13C,d3 is an isotopically labeled version of Tadalafil, a potent and selective
phosphodiesterase type 5 (PDES5) inhibitor. The incorporation of stable isotopes (one Carbon-
13 and three Deuterium atoms) results in a molecule with a higher mass, making it an ideal
internal standard for mass spectrometry-based quantification of Tadalafil.[1][2][3] The stable
isotopes do not alter the fundamental chemical properties of the molecule.

Physical Properties

The key physical and chemical data for Tadalafil-13C,d3 are summarized below. These
properties are essential for its handling, storage, and use in experimental settings.
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Property Value Citations
(6R)-6-(Benzo[d][4][5]dioxol-5-
yI)-2-(methyl-13C-

Chemical Name d3)-2,3,6,7,12,12a- [6]
hexahydropyrazino[1',2":1,6]pyr
ido[3,4-blindole-1,4-dione

CAS Number 1261364-86-6 [6]1[71[8]

Molecular Formula C2113CH16D3N304 [6][8]

Molecular Weight 393.42 g/mol [11[61[8]

Appearance White to Off-White Solid [9][10]

Melting Point 281-283°C [2][10]
Soluble in DMSO and

Solubility Methanol; Slightly soluble in [2][10][11]
Chloroform

Storage -20°C Freezer [2][3][10][12]

Isotopic Purity

The isotopic purity of Tadalafil-13C,d3 is a critical parameter for its function as an internal

standard, ensuring minimal interference from unlabeled or partially labeled species.[13]

Commercially available standards typically exhibit high levels of isotopic enrichment.

Parameter Representative Value Citations
Chemical Purity (by HPLC) >99.5% [13]
Isotopic Purity (Deuterium
, >98% [13]
Incorporation)
do Isotopologue Abundance <0.1% [13]
d3 Isotopologue Abundance >98% [13]
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Note: Researchers should always refer to the Certificate of Analysis provided by the supplier for
lot-specific data.

Mechanism of Action: PDES5 Inhibition

As an isotopologue of Tadalafil, Tadalafil-13C,d3 shares the same mechanism of action.
Tadalafil is a selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme responsible for
the degradation of cyclic guanosine monophosphate (cGMP).[4][14][15]

In the context of erectile dysfunction, sexual stimulation leads to the local release of nitric oxide
(NO).[5] NO stimulates the enzyme guanylate cyclase, which increases the synthesis of cGMP
in the smooth muscle cells of the corpus cavernosum.[4][5] Elevated cGMP levels cause
smooth muscle relaxation, allowing for increased blood flow and resulting in an erection.[16]
[17] By inhibiting PDES, Tadalafil prevents the breakdown of cGMP, thereby enhancing and
prolonging its vasodilatory effects.[14][15] This mechanism also underlies its therapeutic use in
pulmonary arterial hypertension, where it promotes vasodilation in the pulmonary vasculature.

[4][5]
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Physiological Cascade
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LC-MS/MS Bioanalytical Workflow
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Collection (200 pL)

.

2. Spike with Internal
Standard (Tadalafil-13C,d3)

.

3. Solid-Phase Extraction
(Condition, Load, Wash, Elute)
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LC-MS/MS System

5. Chromatographic
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.

6. Mass Spectrometry
Detection (MRM Mode)

7. Data Analysis

(Peak Area Ratio vs. Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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